Cas no 54274-32-7 ((9alpha,16beta,18S)-ormosanine)

• Product Name: (9alpha,16beta,18S)-ormosanine
• CAS No: 54274-32-7
• MF: C₂₀H₃₅N₃
• MW: 317.512005090714
• CID: 1588237
• PubChem ID: 11876142
• Update Time: 2025-04-21

(9alpha,16beta,18S)-ormosanine Chemical and Physical Properties

Names and Identifiers

• (9alpha,16beta,18S)-ormosanine
• DTXSID30332023
• CHEBI:9438
• Templetine
• 54274-32-7
• (1S,2R,7R,9S,10R)-1-[(2S)-piperidin-2-yl]-3,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecane
• C10786
• AKOS030503822

• Inchi： 1S/C20H35N3/c1-3-9-21-18(8-1)20-13-16(12-15-6-5-10-22-19(15)20)17-7-2-4-11-23(17)14-20/h15-19,21-22H,1-14H2/t15-,16+,17-,18+,19-,20+/m1/s1
• InChI Key： YUKCLPPRYNXRAF-FGSPNWDHSA-N
• SMILES： N12CCCC[C@@H]1[C@H]1C[C@H]3CCCN[C@H]3[C@]([C@@H]3CCCCN3)(C2)C1

Computed Properties

• Exact Mass: 317.283098129g/mol
• Monoisotopic Mass: 317.283098129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.3Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.1
• Boiling Point: 404.8°C at 760 mmHg
• Flash Point: 193.7°C
• Refractive Index: 1.576

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Ormosia-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Aloperine and related alkaloids Ormosia-type alkaloids